Cas no 109847-18-9 (Benzenesulfonamide, N-(2-methylphenyl)-4-nitro-)

Benzenesulfonamide, N-(2-methylphenyl)-4-nitro- structure
109847-18-9 structure
Product Name:Benzenesulfonamide, N-(2-methylphenyl)-4-nitro-
CAS No:109847-18-9
MF:C13H12N2O4S
MW:292.310381889343
CID:1188243
PubChem ID:779038
Update Time:2025-04-20

Benzenesulfonamide, N-(2-methylphenyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-(2-methylphenyl)-4-nitro-
    • 4-nitro-N-(2-tolyl)benzenesulfonamide
    • CHEMBL425482
    • Z45630531
    • 109847-18-9
    • N-(2-methylphenyl)-4-nitrobenzenesulfonamide
    • 4-nitro-N-o-tolyl-benzenesulfonamide
    • N-(2-METHYLPHENYL)-4-NITRO-1-BENZENESULFONAMIDE
    • AKOS002968949
    • STK035755
    • SCHEMBL2241124
    • starbld0005638
    • 4-Nitro-N-(o-tolyl)benzenesulfonamide
    • Inchi: 1S/C13H12N2O4S/c1-10-4-2-3-5-13(10)14-20(18,19)12-8-6-11(7-9-12)15(16)17/h2-9,14H,1H3
    • InChI Key: MKUXLTTXEGASSZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C=CC=CC=1C)(=O)=O

Computed Properties

  • Exact Mass: 292.05186
  • Monoisotopic Mass: 292.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 89.31
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